Cas no 1178886-73-1 (tert-Butyl (4-bromothiazol-2-yl)(phenyl)carbamate)

tert-Butyl (4-bromothiazol-2-yl)(phenyl)carbamate structure
1178886-73-1 structure
Product Name:tert-Butyl (4-bromothiazol-2-yl)(phenyl)carbamate
CAS No:1178886-73-1
MF:C14H15BrN2O2S
MW:355.250101327896
CID:1092406
PubChem ID:44185753
Update Time:2025-04-20

tert-Butyl (4-bromothiazol-2-yl)(phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-bromothiazol-2-yl)(phenyl)carbamate
    • tert-butyl N-(4-bromo-1,3-thiazol-2-yl)-N-phenylcarbamate
    • tert-Butyl(4-bromothiazol-2-yl)(phenyl)carbamate
    • 1178886-73-1
    • Inchi: 1S/C14H15BrN2O2S/c1-14(2,3)19-13(18)17(10-7-5-4-6-8-10)12-16-11(15)9-20-12/h4-9H,1-3H3
    • InChI Key: GELHFRDXIOZDEC-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(=N1)N(C1C=CC=CC=1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 354.00376g/mol
  • Monoisotopic Mass: 354.00376g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 70.7Ų

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